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Compound of Interest

Compound Name: Cyanazine-d5

Cat. No.: B562985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling

of Cyanazine-d5. Cyanazine-d5 is the deuterium-labeled analogue of Cyanazine, a triazine

herbicide. Due to its isotopic labeling, Cyanazine-d5 serves as an invaluable internal standard

for the quantitative analysis of Cyanazine in biological and environmental samples, a critical

aspect of drug development and environmental monitoring. The deuterium substitution is

specifically on the N-ethyl group, creating Cyanazine-d5 (N-ethyl-d5). This document outlines

a proposed synthesis pathway, detailed experimental protocols, and relevant quantitative data.

Quantitative Data
The following table summarizes the key quantitative data for Cyanazine and its deuterated

analogue.
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Property Cyanazine Cyanazine-d5 Reference

Molecular Formula C₉H₁₃ClN₆ C₉H₈D₅ClN₆

Molecular Weight 240.69 g/mol 245.72 g/mol

CAS Number 21725-46-2 1190003-29-2

Melting Point 167.5-169 °C 167.5-169 °C

LogP 2.22 2.19

Purity >98% (typical) >98% (typical)

Proposed Synthesis Pathway
The synthesis of Cyanazine-d5 is based on the established synthesis of Cyanazine, which

involves the sequential reaction of cyanuric chloride with ethylamine and 2-amino-2-

methylpropionitrile. For the synthesis of Cyanazine-d5, the key modification is the use of

deuterated ethylamine (ethylamine-d5) in the first step.

Cyanuric Chloride 2-Chloro-4-(ethylamino-d5)-
6-amino-s-triazine

+ Ethylamine-d5

Ethylamine-d5

Cyanazine-d5
+ 2-Amino-2-methylpropionitrile

2-Amino-2-methylpropionitrile

Click to download full resolution via product page

Caption: Proposed reaction pathway for the synthesis of Cyanazine-d5.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/product/b562985?utm_src=pdf-body-img
https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following is a proposed experimental protocol for the synthesis of Cyanazine-d5. This

protocol is based on the known synthesis of Cyanazine and standard organic chemistry

techniques.

Materials:

Cyanuric chloride

Ethylamine-d5 hydrochloride

2-Amino-2-methylpropionitrile

Sodium carbonate

Acet

To cite this document: BenchChem. [Synthesis and Isotopic Labeling of Cyanazine-d5: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562985#synthesis-and-isotopic-labeling-of-
cyanazine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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